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Compound of Interest

Compound Name: CL264

Cat. No.: B15609896 Get Quote

Essential guidelines for the safe and compliant disposal of the Toll-like receptor 7 (TLR7)

agonist, CL264, in a laboratory setting. This document provides procedural steps to ensure the

safety of personnel and adherence to regulatory standards.

For researchers, scientists, and drug development professionals handling CL264, a potent

imidazoquinoline derivative, proper disposal is a critical component of laboratory safety and

regulatory compliance. This guide outlines the necessary procedures for the safe handling and

disposal of CL264 waste.

Understanding CL264 and its Hazards
CL264 is a synthetic small molecule, specifically a 9-benzyl-8-hydroxyadenine derivative, that

functions as a strong and specific agonist for Toll-like receptor 7 (TLR7). It is provided as a

white to beige powder. While detailed toxicological properties are not extensively documented,

the Safety Data Sheet (SDS) for CL264 indicates that it is a combustible solid and may form

explosive dust-air mixtures. As with any biologically active small molecule, it should be handled

with care to avoid inhalation, ingestion, and skin contact.
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Chemical and Physical Properties of
CL264

Chemical Formula C19H23N7O4

Molecular Weight 413.43 g/mol

Appearance White to beige powder

Key Hazard Combustible solid, potential for dust explosion

Core Disposal Procedure: Treat as Hazardous
Chemical Waste
Due to its bioactive nature and potential hazards, CL264 and any materials contaminated with

it must be disposed of as hazardous chemical waste. Under no circumstances should CL264
be disposed of down the drain or in the regular trash.

The following step-by-step process ensures the safe containment and disposal of CL264
waste.
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Waste Segregation and Collection

Container Management

Final Disposal

Identify CL264 Waste Streams
(Solid, Liquid, Contaminated PPE)

Select Appropriate Waste Containers
(Clearly Labeled, Compatible Material)

Segregate from Incompatible Wastes
(e.g., Strong Oxidizers)

Keep Containers Securely Closed
(Except when adding waste)

Store in a Designated Satellite Accumulation Area (SAA)

Complete Hazardous Waste Label
(List all constituents)

Contact Environmental Health & Safety (EHS)
(For waste pickup)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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